
Piperazine succinate vs monoethanolamine CO2
absorption efficiency

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Piperazine succinate

CAS No.: 14396-13-5

Cat. No.: S6642555

Get Quote

Performance Comparison: Piperazine vs.
Monoethanolamine

The following table consolidates key quantitative findings from recent experimental studies.

Performance
Metric

Piperazine (PZ)
Monoethanolamine
(MEA)

Key Findings & Experimental
Context

CO₂ Removal
Efficiency

Up to 97.9% [1] ~57.5% (in a blend with
PZ) [2]

PZ achieves high efficiency in an
optimized bubble column reactor [1].

MEA's highest efficiency was
reported when blended with PZ in a

packed column [2].

Absorption
Rate

Relatively high
[1] [3]

Fast, but lower than PZ

[2]

PZ is recognized for its fast CO₂

absorption kinetics, which
contributes to higher process

efficiency [1] [3].

Cyclic Capacity
& Loading

0.258 mol
CO₂/mol [1]

Lower than PZ blends

[2]

Higher loading capacity, like that of

PZ, can reduce the amount of
solvent that needs to be circulated
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Performance
Metric

Piperazine (PZ)
Monoethanolamine
(MEA)

Key Findings & Experimental
Context

and regenerated, lowering energy
costs [1] [4].

Regeneration
Energy

Lower [4] [3] Higher [4] [5] Solvent regeneration is the most
energy-intensive step. PZ and its

blends consistently demonstrate
lower energy requirements

compared to MEA [4] [3].

Corrosivity &
Degradation

Low corrosivity
and
degradation [1]

[3]

Higher corrosivity and

degradation rates [5]

PZ's stability is a key advantage,

leading to lower solvent losses and
operational issues compared to MEA

[1] [3].

Experimental Protocols and Context

To interpret the data in the table correctly, it is helpful to understand the experimental setups from which they

were derived.

For High-Efficiency PZ Data [1]: The remarkable 97.9% removal efficiency was achieved using

Response Surface Methodology (RSM) to optimize a bubble column reactor. Key optimized

parameters were:

PZ Concentration: 0.162 M

CO₂ Flow Rate: 2.199 L/min
Stirrer Speed: 68.9 rpm The model's high accuracy (R² = 0.944–0.999) and the low p-value

(<0.05) confirm the statistical significance of these results.

For MEA and PZ Blend Data [2]: This study directly compared solvents in a packed column

reactor filled with Raschig rings under a counter-current flow regime.

Standard Conditions: Liquid flow rate (200 mL/min), gas flow rate (2.5 L/min), CO₂

concentration (50,000 ppm).
Key Finding: The blend of 0.03 M MEA and 0.07 M PZ yielded the best performance,

outperforming either amine used alone. This suggests a synergistic effect where PZ enhances
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the kinetics of the MEA system.

Key Advantages of Piperazine

Research consistently highlights several inherent advantages of piperazine over conventional MEA [1] [4]

[3]:

Fast Kinetics: PZ reacts rapidly with CO₂, leading to higher absorption rates and allowing for more

compact equipment design.
Lower Regeneration Energy: This is perhaps the most significant economic advantage, as it directly

reduces the operating cost of the capture process.
Superior Stability: PZ has lower rates of thermal and oxidative degradation, which minimizes solvent

loss and the formation of corrosive by-products.

Research and Application Workflow

The following diagram illustrates the typical workflow for evaluating and comparing amine solvents like PZ

and MEA, from experimental setup to decision-making, based on the methodologies in the cited research.
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Define Solvent Comparison Goal

Select Experimental Setup

Bubble Column Reactor Packed Column Reactor

Define Operating Parameters

• Solvent Concentration
• Gas/Liquid Flow Rate

• Temperature

Measure Performance Metrics

• Removal Efficiency
• Absorption Rate

• Energy Consumption

Analyze and Optimize

Use Statistical Methods (e.g., RSM)
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Select Optimal Solvent

Click to download full resolution via product page

Conclusion and Research Outlook

In summary, while Monoethanolamine (MEA) is a well-established solvent, Piperazine (PZ) demonstrates

superior performance in key areas critical to efficient and cost-effective CO₂ capture, particularly in

absorption rate, energy efficiency, and solvent stability.

For your ongoing research, the most promising path may be exploring blended amine systems. As the data

shows, combining a small amount of PZ as an activator with a main amine like MEA can significantly

enhance overall system performance and efficiency [2]. Future work could focus on optimizing such blends

or investigating the properties of modified PZ compounds.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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[https://www.smolecule.com/products/b6642555#piperazine-succinate-vs-monoethanolamine-co2-

absorption-efficiency]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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